osmY protein

• CAS No.: 147445-30-5
• Molecular Formula: C34H38Br2N2O18
• Synonyms: osmY protein

Description

OsmY is a periplasmic protein in Escherichia coli induced under hyperosmotic stress . It consists of 201 amino acids, including an N-terminal 28-amino acid signal peptide critical for secretion. The mature protein (18.15 kDa) migrates anomalously at 22 kDa on SDS-PAGE due to its charged amino acids, which reduce SDS binding . OsmY is encoded by the osmY gene located at 99.3 min on the E. coli chromosome and is regulated by the RpoS sigma factor during stationary phase . While its exact physiological role remains unclear, OsmY contributes marginally to osmoregulation, as osmY mutants exhibit slight growth defects under high salt (0.45 M NaCl) in complex media .

OsmY’s primary biotechnological application lies in its use as a secretion carrier. Full-length OsmY enables extracellular secretion of fused proteins, while its signal peptide alone directs periplasmic localization . Engineered variants like OsmY(M3) and OsmY(TOA4), with mutations in the signal peptide (e.g., L6P, S19C), enhance secretion efficiency by up to 3-fold . These mutations preserve the signal peptide’s tripartite structure (charged N-terminus, hydrophobic core, polar C-terminus) while slowing translation via codon deoptimization, improving secretion .

Comparison with Similar Compounds

ProU System

• Function: ProU is another periplasmic osmoregulatory system in E. coli, comprising a glycine betaine-binding protein. Both OsmY and ProU are induced by hyperosmolarity, but their regulation differs: Induction: ProU expression correlates strongly with intracellular potassium glutamate levels and remains sustained under stress, whereas OsmY induction is transient . Sensitivity: osmY mutants show minor sensitivity to hyperosmotic stress, while ProU is critical for osmolyte uptake .

Secretion Carrier Proteins

OsmY outperforms other carriers in extracellular secretion efficiency:

Carrier Protein	Secretion Efficiency	Key Features	Reference
OsmY	80% extracellular (OsmY-Tfu0937 fusion)	Requires full-length protein; N-terminal fusion optimal
pelB	Low yield (e.g., pelB-aEGFR scFv)	Requires denaturing/refolding; 50% lower activity vs. OsmY fusions
OmpA/OmpF	Moderate (human proteins)	Less effective for extracellular secretion; used for periplasmic localization

Key Findings :

• N-terminal OsmY fusions yield 20-fold higher soluble protein than C-terminal fusions .
• OsmY(M3) enhances secretion of diverse proteins (19.7–53.4 kDa) by 3-fold in both BL21(DE3) and C41(DE3) strains .

Stress-Induced Proteins

• Dps : A DNA-binding protein induced during stationary phase. Unlike OsmY, Dps is cytoplasmic and protects DNA under nutrient limitation .
• OsmC : An osmotically inducible cytoplasmic peroxiredoxin. OsmY and OsmC are both RpoS-regulated but differ in localization and function .

BON Domain Proteins

OsmY contains a BON (Bacterial OsmY and Nodulation) domain, implicated in membrane interactions. In Pseudomonas savastanoi, BON-domain proteins are under positive selection, suggesting divergent roles in pathogenicity vs. OsmY’s osmoregulatory function .

Homologs in Other Bacteria

• Comamonas kerstersii : OsmY homologs aid survival in high-osmolarity environments (e.g., bladder/colon) .
• Salmonella enterica : OsmY regulates early hyperosmotic stress responses, influencing 155 genes (e.g., motility, metabolism) .